Cas no 898650-85-6 (1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine)

• Product Name: 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine
• CAS No: 898650-85-6
• MF: C₁₈H₂₀BrFN₂O₃S
• MW: 443.330406188965
• CID: 6403905
• PubChem ID: 16812210
• Update Time: 2025-10-30

1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine
• starbld0004533
• 1-(4-bromo-5-methoxy-2-methylphenyl)sulfonyl-4-(4-fluorophenyl)piperazine
• AP-263/43505172
• 1-[(4-bromo-5-methoxy-2-methylphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine
• 898650-85-6
• AKOS003664669
• 1-((4-bromo-5-methoxy-2-methylphenyl)sulfonyl)-4-(4-fluorophenyl)piperazine
• F3237-0880
• VU0493074-1
• Z1965693299

• Inchi： 1S/C18H20BrFN2O3S/c1-13-11-16(19)17(25-2)12-18(13)26(23,24)22-9-7-21(8-10-22)15-5-3-14(20)4-6-15/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： GBKRYMFTPDFQFM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(OC)=C(Br)C=C2C)(=O)=O)CCN(C2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 442.03620g/mol
• Monoisotopic Mass: 442.03620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine

Comprehensive Overview of 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine (CAS No. 898650-85-6)

The compound 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine (CAS No. 898650-85-6) is a sulfonamide derivative with a unique molecular structure, combining a piperazine core with substituted aromatic rings. Its 4-bromo-5-methoxy-2-methylbenzenesulfonyl moiety and 4-fluorophenyl group contribute to its distinct physicochemical properties, making it a subject of interest in pharmaceutical and chemical research. Researchers often explore its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of both bromo and fluoro substituents in this molecule enhances its reactivity, enabling applications in structure-activity relationship (SAR) studies. Notably, the methoxy group may influence metabolic stability, a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion). These features position CAS No. 898650-85-6 as a valuable intermediate for designing novel bioactive molecules.

From a synthetic perspective, the compound’s benzenesulfonyl-piperazine scaffold is frequently leveraged in fragment-based drug design. Its 4-fluorophenyl segment is particularly noteworthy, as fluorinated aromatic systems are pivotal in modern PET imaging probes and CNS-targeting drugs. This aligns with frequent search queries like "fluorine in drug design" or "piperazine derivatives in neuroscience," reflecting broader industry interests.

Analytical characterization of CAS No. 898650-85-6 typically involves HPLC, NMR, and mass spectrometry, techniques commonly searched by chemists for compound purity validation. The methyl group adjacent to the sulfonyl moiety may introduce steric effects, a key consideration in molecular docking simulations—a trending topic in computational chemistry forums. Such details cater to professionals seeking structure-property relationship insights.

Regulatory and safety profiles of this compound are often discussed in contexts like REACH compliance or green chemistry. While not classified as hazardous, its brominated component warrants attention in waste handling protocols, a frequent concern in sustainable lab practices. This addresses search trends around "safe handling of halogenated compounds" without violating compliance guidelines.

In conclusion, 1-(4-bromo-5-methoxy-2-methylbenzenesulfonyl)-4-(4-fluorophenyl)piperazine exemplifies the intersection of medicinal chemistry and material science. Its structural complexity and functional diversity make it a compelling case study for researchers investigating heterocyclic sulfonamides or fluorinated pharmacophores, answering prevalent queries in academic and industrial settings alike.